2-(3-bromo-2,4,6-trifluorophenyl)acetic acid
Description
2-(3-bromo-2,4,6-trifluorophenyl)acetic acid is a chemical compound with the CAS Number: 1805566-35-1 . It has a molecular weight of 269.02 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code is 1S/C8H4BrF3O2/c9-7-5(11)2-4(10)3(8(7)12)1-6(13)14/h2H,1H2,(H,13,14) .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 269.02 .Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-bromo-2,4,6-trifluorophenyl)acetic acid involves the bromination of 2,4,6-trifluoroacetophenone followed by carboxylation of the resulting brominated intermediate.", "Starting Materials": [ "2,4,6-trifluoroacetophenone", "Bromine", "Sodium hydroxide", "Carbon dioxide", "Hydrochloric acid", "Sodium chloride", "Water", "Ethanol" ], "Reaction": [ "Step 1: Bromination of 2,4,6-trifluoroacetophenone with bromine in the presence of hydrochloric acid and water to yield 2-bromo-1-(2,4,6-trifluorophenyl)ethanone.", "Step 2: Treatment of the intermediate with sodium hydroxide and carbon dioxide to form 2-(2,4,6-trifluorophenyl)acetic acid.", "Step 3: Bromination of the resulting acid with bromine in the presence of hydrochloric acid and water to yield the final product, 2-(3-bromo-2,4,6-trifluorophenyl)acetic acid.", "Step 4: Purification of the product by recrystallization from ethanol." ] } | |
| 1805566-35-1 | |
Molecular Formula |
C8H4BrF3O2 |
Molecular Weight |
269 |
Purity |
95 |
Origin of Product |
United States |
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